This study presents a comprehensive analysis of conductive and hygroscopic nanocomposites using graphene oxide (GO), carbon nanotubes (CNT), and nano-silica. Nanocomposite suspensions for vacuum filtration were prepared by dispersion via ultrasonication in water. The dispersed phase of each nanomaterial was evaluated through ultraviolet absorbance, extinction coefficient, and zeta potential. The dispersion was performed at a ratio of CNT to GO well over 0.4 without any surfactants or additives because of the rich functional groups on the GO surface. In addition, the morphology of the fabricated nanocomposite generated after vacuum filtration, verified through scanning electron microscopy and Raman spectroscopy, showed a lamellar structure of GO and was easily separated as a membrane at composite-to-GO ratios of over 0.4. The fabricated membrane exhibited an excellent moisture collection ability and good responsivity as an environmental (humidity) sensor. This study supports the use of GO for the formation of well-dispersed nanocomposites for various applications.

MXene has been the subject of various studies and applications in polymer composites in recent years. However, its compatibility with hydrophobic polymers has been a significant limitation. This study presents a simple way to create MXene frameworks to realise flame retardant hydrophobic polymer composites. The fabrication process is environmentally friendly and low-cost. The PVB/HPUPO/MXene composite membrane showed a 74.7% reduction in volatile intensity during thermal degradation compared to pristine PVB. The PVB/HPUPO/MXene composite membrane also demonstrated significantly improved flame retardancy compared to pure PVB. Specifically, MXene based networks and HPUPO showed synergistic effect in improving the fire safety of PVB composites. This study offers a new approach to incorporating MXene as a flame retardant into conventional phosphorus- and nitrogen-based flame retardant systems for hydrophobic polymers with great fire retardancy.

Continuous carbon fibres can greatly improve the properties of 3D-printed polymer parts made by material extrusion. However, like all laminated composites, 3D-printed parts are susceptible to delamination damage. In addition, the printing process does not include a consolidation at high temperatures and pressure, unlike conventional manufacturing methods, which can lead to poor interlayer cohesion. Due to the combination of the susceptibility to delamination and a weak interface, the assessment of the interlaminar properties of 3D-printed parts is critical. This work experimentally investigates the delamination behaviour of carbon fibre-reinforced polyamide laminates under mode I, mode II and mixed mode I-II loading, using the double cantilever beam (DCB), end-loaded split (ELS), end-notched flexure (ENF) and mixed-mode bending (MMB) tests. An interlaminar fracture toughness at crack initiation of 1.5 kJ/m2 was found in mode I, 2.1 (ELS) and 1.8 (ENF) kJ/m2 in mode II, and 1.0 kJ/m2 in mixed mode I-II with GII/Gtotal = 0.5. Several analytical and numerical models are employed to validate the experimental results. Scanning electron microscopy revealed the micro-mechanical origins of the crack in the different loading configurations.

The effect of the open hole on the behaviour of carbon fibre reinforced polymer composites (CFRP) under compressive dynamic loading was investigated. To this end, two different set-ups (quasi-static and dynamic) for compression loading were developed. The un-notched plain woven CFRP (AS4 fibres and 8552 matrix) studied in this work was characterized in terms of apparent strength at different off-axis angles at compression loading. The maximum stress criterion was found to be the model which better represents the transverse-shear failure points of the woven composite. Later the effect of the open hole in similar samples were studied, concluding that the hole effect has more impact on the strength for samples with the fibre align with the load. A modification of the Lekhnitskii theory has been proposed in order to take into account the non-linearity of the material and to unveil its role in open hole specimens.

Architecture design enables multi-mechanism coordination of strengthening and toughening to overcome the strength-ductility trade-off in particulate reinforced metal matrix composites (PRMMCs). Here we introduce high-density stacking faults (SFs) in aluminum composites with a heterogeneous architecture consisting of micro/nano particles and ultrafine/coarse grains. It was demonstrated that the in-situ formed, uniformly dispersed MgO nanoparticles (n-MgO) can act as “vehicles” to carry interfacial-stress-induced SFs. The size and dispersion of n-MgO could be tailored by means of flake powder metallurgy to effectively manipulate SFs across the matrix. As a result, for the first time, SFs with a density as high as ∼ 5.7 × 1015 m−2 were obtained in the heterogeneous PRMMCs with the incorporation of micro- and nanoparticles. It is supposed that the SF-dislocation interactions promote dislocation storage and strain hardening, and such heterogeneous architectures provide a well-balanced combination of tensile strength (472 MPa) and ductility (8.9%).

Cold-sprayed composites' inherent brittleness, caused by the weak interface bonding and plastic depletion, limits their wide application. Friction stir processing (FSP) as a post-treatment method was used in this paper to improve the comprehensive properties of cold-sprayed Cu-Ti3SiC2 composite. After FSP, the microstructure evolution, electrical conductivity and mechanical properties of the samples were investigated. The results showed that the composite was composed of ultrafine grains (UFG) with an average size of 0.58 μm (Cu) and 0.16 μm (Ti3SiC2). The defects such as micro holes and cracks were reduced, and the particle boundaries changed from opened inter-splat boundaries to closed inter-splat boundaries. The FSP samples exhibited good electrical conductivity (85.6 %IACS), high tensile strengths (397 MPa) and elongation (18.7%). In conclusion, FSP is a simplified and efficient method for improving the toughness and electrical conductivity of cold-sprayed Cu-Ti3SiC2 composite.

The two-dimensional (2D) delamination growth in composite laminates under the Mode-II fracture condition was experimentally investigated using a novel set-up. Circular plate specimens with a centrally embedded pre-crack of two sizes were semi-clamped along the edge allowing sliding movement and loaded transversally at the center. In addition, one-dimensional (1D) experiments were conducted on specimens of the same material in an end-loaded split set-up for comparison. For 2D experiments, the whole delamination process could be divided into three stages, i.e., crack initiation, slow propagation and subsequent rapid propagation. The corresponding load–deflection response, crack-length changes, stiffness and compliance variations in each stage were discussed. In contrast to 1D experiments, the load continued to increase in 2D cases even after rapid crack propagation due to the increasing crack-front length. Under post-inspection with a digital microscope, a much longer fracture process zone, including large-scale fiber bridging, was observed in 2D compared to 1D specimens.

Resin transfer molding (RTM) is a composite processing technique in which a fiber preform (usually consisting of fiber tows woven or stitched together) is enclosed in a cavity between two or more rigid molds before injecting resin under pressure to fill all empty spaces between the fibers. In this process preforms exhibit dual scale behavior as the pores between the fibers in a fiber tow are much smaller than the spaces between tows, hence the resin impregnates the inter- and intra-tow pores at different rates. In this research this dual scale behavior and void evolution is modeled through a multi scale approach to predict void location and distribution in a manufactured composite. For the simulation work dual scale behavior of the preform is represented by introducing one dimensional slave elements representing the network of fiber tows. This was conducted for a total of five different layups divided between two types of glass fiber preforms. The pressure calculated in the macroscopic model, and the dual scale results are then used as input in a mesoscopic model, in which the domain consists of fiber tows and gaps between them. Capillary effects are taken into account by locally modifying the values of the permeability. The use of a transparent mold with cameras allowed a comparison of dual scale flow and saturation of the tows at the mesoscopic level domain.

As carbon fibres are heterogeneous, anisotropic and small in size, the determination of their mechanical properties is rather difficult. Here, the compressive behaviour of two different carbon fibres is studied using in situ compression tests on micro-pillars with scanning electron microscopy (SEM). The mode of failure is axial splitting. Large hysteretic loops are observed, associated with crack development, but no or small permanent deformation is visible. The compressive properties (modulus, strength) of these pillars are lower than the tensile properties of the fibres (128 GPa and 2.38 for UTS50 respectively and 110 GPa and 2.36 GPa for HR40 respectively). The mechanisms involved are studied and compared with those of various other experimental techniques. The core–shell structure of the fibres is at the origin of these inferior properties (the pillar is associated with the core). The nano-buckling scenario of crystalline carbon stacks constrained by the shear stiffness of the fibre is in agreement with our moduli and strength results.

Here we demonstrate the use of reclaimed non-woven carbon fibre fabrics as electrodes in capacitors. An established polymer surface grafting process (poly(ortho-phenylenediamine, PoPD) was adapted from virgin carbon fibre, giving a 157% improvement (vs. control) in specific capacitance of these fibres at 100 mA/g. Device fabrication using the modified materials gave excellent cycling stability of 96% (over 5000 cycles) was observed for the laminates incorporating PoPD modified fabrics. The flexural properties of the control specimens found a flexural strength and modulus of 8.28 ± 0.55 MPa and 1.02 ± 0.13 GPa, respectively. Improvements to 14.6 ± 1.06 MPa (+76.5%) and 1.60 ± 0.2 GPa (+56.2%) with the presence of PoPD on the reclaimed fibre surface were observed, highlighting the potential synergy of the surface modification for the improvement of physical and electrochemical properties.